Cas no 2171806-41-8 (4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}-4-methylpentanoic acid)

• Product Name: 4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}-4-methylpentanoic acid
• CAS No: 2171806-41-8
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 5777702
• PubChem ID: 165505279
• Update Time: 2025-06-18

4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}-4-methylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1493967
• 2171806-41-8
• 4-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentyl]formamido}-4-methylpentanoic acid
• 4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}-4-methylpentanoic acid

• Inchi： 1S/C27H32N2O5/c1-27(2,15-14-24(30)31)29-25(32)21-12-7-13-23(21)28-26(33)34-16-22-19-10-5-3-8-17(19)18-9-4-6-11-20(18)22/h3-6,8-11,21-23H,7,12-16H2,1-2H3,(H,28,33)(H,29,32)(H,30,31)
• InChI Key： NPBFTSKKIDXVLG-UHFFFAOYSA-N
• SMILES： O=C(C1CCCC1NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)NC(C)(C)CCC(=O)O

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 731
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 105Ų

Additional information on 4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}-4-methylpentanoic acid

Recent Advances in the Study of 4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}-4-methylpentanoic acid (CAS: 2171806-41-8)

The compound 4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}-4-methylpentanoic acid (CAS: 2171806-41-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, serves as a critical intermediate in peptide synthesis and drug development. The presence of the fluorenylmethoxycarbonyl (Fmoc) protecting group and the cyclopentylformamido moiety makes it particularly valuable for applications in solid-phase peptide synthesis (SPPS) and the development of novel therapeutics.

Recent studies have focused on optimizing the synthesis and purification processes of this compound to enhance its yield and purity, which are crucial for its application in high-throughput drug discovery. Advances in chromatographic techniques, such as reverse-phase high-performance liquid chromatography (RP-HPLC), have enabled researchers to achieve higher purity levels, thereby improving the efficiency of subsequent peptide coupling reactions. Additionally, the compound's stability under various conditions has been investigated, providing insights into its handling and storage requirements.

In the context of drug development, 4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}-4-methylpentanoic acid has been explored as a building block for the synthesis of peptide-based therapeutics targeting a range of diseases, including cancer, infectious diseases, and metabolic disorders. Its incorporation into peptide sequences has been shown to enhance the bioavailability and pharmacokinetic properties of the resulting compounds. Furthermore, its role in the development of proteolysis-targeting chimeras (PROTACs) has been highlighted, where it serves as a linker molecule to facilitate the degradation of target proteins.

Recent publications have also shed light on the compound's potential in the field of chemical biology, particularly in the design of probes for studying protein-protein interactions and enzyme mechanisms. Its ability to act as a versatile scaffold for the introduction of various functional groups has made it a valuable tool for researchers aiming to elucidate complex biological processes. For instance, its use in the synthesis of fluorescently labeled peptides has enabled real-time monitoring of cellular uptake and intracellular trafficking.

In conclusion, the ongoing research on 4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}-4-methylpentanoic acid (CAS: 2171806-41-8) underscores its importance as a multifunctional compound in chemical biology and pharmaceutical sciences. The latest advancements in its synthesis, characterization, and applications highlight its potential to drive innovation in drug discovery and biological research. Future studies are expected to further explore its utility in emerging therapeutic modalities and diagnostic tools.